Cas no 669709-63-1 (4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 669709-63-1
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• CID: 5436184
• Update Time: 2025-05-25

4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-ethyl-2,5-dimethylbenzenesulfonamide
• 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C10H14ClNO2S/c1-4-12-15(13,14)10-6-7(2)9(11)5-8(10)3/h5-6,12H,4H2,1-3H3
• InChI Key： ORDKAVWCIXFVGS-UHFFFAOYSA-N
• SMILES： S(NCC)(=O)(=O)C1C(C)=CC(=C(C)C=1)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide

Introduction to 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide (CAS No. 669709-63-1)

4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide, identified by the chemical formula CAS No. 669709-63-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, a group of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide, particularly the presence of a chloro substituent, an ethyl amine group, and dimethyl groups on the benzene ring, contribute to its unique chemical properties and reactivity. These structural elements not only influence its solubility and stability but also play a crucial role in determining its interaction with biological targets.

The sulfonamide moiety is a well-documented pharmacophore in drug design, known for its ability to form hydrogen bonds with biological molecules, thereby modulating enzyme activity and receptor binding. In the case of 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide, the chloro group at the para position relative to the sulfonamide enhances its electronic properties, making it a potential candidate for further derivatization and optimization. The dimethyl groups at the 2 and 5 positions introduce steric hindrance, which can influence the compound's binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide with high precision. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for developing novel anti-inflammatory agents. The ethyl amine group provides a site for further functionalization, allowing chemists to explore modifications that could enhance potency or reduce toxicity.

In addition to its potential therapeutic applications, 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide has been investigated for its role in chemical synthesis. The compound serves as an intermediate in the preparation of more complex molecules, including those with agrochemical applications. Its stability under various reaction conditions makes it a valuable building block for synthetic chemists seeking to develop new sulfonamide derivatives.

The synthesis of 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have reported efficient synthetic routes that leverage modern catalytic systems and green chemistry principles. These methods not only improve the scalability of production but also minimize waste generation, aligning with global efforts to promote sustainable chemical manufacturing.

From a pharmacological perspective, 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide has been tested in preclinical models for its potential effects on various disease pathways. Initial studies indicate that it may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. Furthermore, its structural similarity to known bioactive compounds suggests that it could serve as a scaffold for structure-based drug design. By leveraging high-throughput screening technologies and bioinformatics tools, researchers are identifying new targets where this compound might offer therapeutic benefits.

The safety profile of 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide is another critical area of investigation. Toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These evaluations focus on understanding how the compound is metabolized and eliminated from the body, as well as identifying any potential long-term health risks associated with its use. The results of these studies are essential for guiding safe handling procedures and determining appropriate dosages in future clinical trials.

The impact of 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide extends beyond pharmaceutical applications into materials science and industrial chemistry. Its unique electronic properties make it a candidate for use in organic electronics, where sulfonamides contribute to the development of conductive polymers and advanced materials. Additionally, researchers are exploring its potential as a ligand in catalytic systems due to its ability to coordinate with metal ions and facilitate specific chemical transformations.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 4-chloro-N-ethyl-2,5-dimethylbenzene-1-sulfonamide (CAS No. 669709-63-1). Ongoing research aims to uncover new applications and refine existing synthetic methodologies to enhance accessibility. Collaborative efforts between academia and industry are driving innovation in this field, ensuring that compounds such as this one remain at the forefront of scientific discovery.